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Compound of Interest

Compound Name: ent-Florfenicol-d3

Cat. No.: B12421759

Get Quote

Introduction

Florfenicol is a broad-spectrum synthetic antibiotic, structurally related to thiamphenicol, and is

widely used in veterinary medicine to treat bacterial infections in livestock and aquaculture.[1]

Its use in medicated animal feed is permitted in many regions, but regulatory limits are in place

to prevent the development of antibiotic resistance and ensure food safety.[2][3] Monitoring

florfenicol levels in animal feed is crucial to ensure compliance with these regulations and to

prevent cross-contamination of non-target feed.[2][3] This application note describes a

sensitive and reliable method for the quantification of florfenicol in animal feed using High-

Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).

Principle
This method involves the extraction of florfenicol from a homogenized animal feed sample,

followed by cleanup and analysis using a liquid chromatograph coupled to a tandem mass

spectrometer. The HPLC system separates florfenicol from other matrix components, and the

MS/MS detector provides selective and sensitive quantification through Multiple Reaction

Monitoring (MRM).
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Experimental Protocols
1. Sample Preparation (Extraction and Cleanup)

A simple and efficient extraction protocol is employed to isolate florfenicol from the complex

feed matrix.[2][3][4]

Extraction:

Weigh 2 g of a representative, homogenized animal feed sample into a 50 mL centrifuge

tube.

Add 10 mL of ethyl acetate to the tube.

Vortex the mixture vigorously for 1 minute.

Centrifuge the tube at 4000 rpm for 10 minutes.

Carefully transfer the supernatant (ethyl acetate layer) to a clean tube.

Repeat the extraction process (steps 2-5) with another 10 mL of ethyl acetate.

Combine the supernatants.

Cleanup:

Evaporate the combined ethyl acetate extract to dryness under a gentle stream of nitrogen

at 40°C.[5]

Reconstitute the dried residue in 1 mL of a solution of acetonitrile and deionized water

(10:90, v/v).[5]

Vortex the tube for 30 seconds to dissolve the residue.

Filter the reconstituted solution through a 0.22 µm syringe filter into an HPLC vial for

analysis.[4]

2. HPLC-MS/MS Analysis
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The analysis is performed using a reverse-phase HPLC column coupled to a triple quadrupole

mass spectrometer.

HPLC Conditions:

Column: C18 column (e.g., 2.1 x 100 mm, 1.7 µm)

Mobile Phase A: 0.1% Formic acid in water[6][7]

Mobile Phase B: 0.1% Formic acid in acetonitrile[7]

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Column Temperature: 40°C

Gradient Program:

0-1 min: 10% B

1-5 min: 10% to 90% B

5-7 min: 90% B

7.1-10 min: 10% B (Re-equilibration)

MS/MS Conditions:

Ionization Mode: Electrospray Ionization (ESI), Negative[6]

Ion Spray Voltage: -4500 V[6]

Source Temperature: 500°C

Multiple Reaction Monitoring (MRM) Transitions:

The specific precursor and product ions for florfenicol should be optimized for the

instrument being used. Commonly used transitions are:
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Quantifier: m/z 356.0 → 336.0

Qualifier: m/z 356.0 → 185.0

Data Presentation
The quantitative performance of this method is summarized in the tables below. These values

are indicative and may vary depending on the specific instrumentation and matrix.

Table 1: Method Validation Parameters

Parameter Result

Linearity Range 1 - 1000 µg/kg

Correlation Coefficient (r²) > 0.99

Limit of Detection (LOD) 5.4 - 50 µg/kg[4][8]

Limit of Quantification (LOQ) 10.4 - 119.3 µg/kg[4][8]

Table 2: Recovery and Precision

Spiking Level
(µg/kg)

Average Recovery
(%)

Repeatability
(RSDr, %)

Reproducibility
(RSDR, %)

50 95.2 5.8 8.1

100 98.7 4.5 6.9

500 101.3 3.9 5.5

Mandatory Visualization
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Sample Preparation

HPLC-MS/MS Analysis

Animal Feed Sample (2g)

Add Ethyl Acetate (10mL)

Vortex (1 min)

Centrifuge (4000 rpm, 10 min)

Collect Supernatant

Repeat ExtractionCombine Supernatants

Evaporate to Dryness (N2, 40°C)

Reconstitute in 1mL ACN:H2O (10:90)

Filter (0.22 µm)

HPLC Vial

Inject into HPLC-MS/MS

Chromatographic Separation (C18 Column)

MS/MS Detection (MRM)

Quantification

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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